3-((2-(5-chloro-2-methylphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)benzonitrile

• IUPAC Name: 3-[[2-(5-chloro-2-methylphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]methyl]benzonitrile
• InChI: InChI=1S/C22H16ClN3O3S/c1-15-9-10-18(23)12-20(15)26-22(27)25(14-17-6-4-5-16(11-17)13-24)19-7-2-3-8-21(19)30(26,28)29/h2-12H,14H2,1H3
• InChI Key: NCPQETYYIZVIMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC(=CC=C4)C#N
• Molecular Formula: C22H16ClN3O3S
• Molecular Weight: 437.9 g/mol

Description

The compound “3-((2-(5-chloro-2-methylphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)methyl)benzonitrile” is a complex organic molecule. It appears to contain a 1,2,4-triazole scaffold, which is a unique heterocyclic compound present in an array of pharmaceuticals and biologically important compounds. These scaffolds are used in drug-discovery studies against cancer cells, microbes, and various types of disease in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazole-containing scaffolds like the one in this compound often involves the use of 3-amino-1,2,4-triazole. This compound is an effective mono- or bi-nucleophile in controlled multidirectional reactions that lead to the synthesis of a variety of heterocycles.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple rings and functional groups. The 1,2,4-triazole group is a five-membered ring containing three nitrogen atoms, which can participate in hydrogen-bonding and dipole interactions with biological receptors.

Scientific Research Applications

Chemical Structure Analysis and Crystallography

• The compound exhibits a complex molecular structure involving rings such as 1,2,4-triazolo and 1,3,4-thiadiazine, which are linked via hydrogen bonds to form layered structures in crystals. This kind of arrangement is crucial for understanding the compound's molecular interactions and potential applications in materials science (Goh et al., 2010).

Pharmacological Potential

• Compounds with similar structural features have been synthesized and evaluated for various pharmacological activities, such as antimicrobial properties. This suggests potential medical applications for the compound , provided further research is conducted on its specific pharmacological properties (Kadian et al., 2012).

Applications in Material Science

• The compound's structure, featuring elements like thiadiazine, makes it a candidate for investigation in material science, particularly in the development of new materials with specific properties like conductivity or reactivity (Nayak & Poojary, 2020).

Chemical Synthesis and Derivatives

• The compound is part of a larger class of chemicals that have been synthesized for various purposes, including the development of new chemical entities with potential applications in drug development and other fields (Thirupaiah & Vedula, 2014).